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Compound of Interest

Compound Name: Bis(trimethylsilyl) adipate

Cat. No.: B096323

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and analytical methodologies related to bis(trimethylsilyl) adipate. This silyl ester
serves as a key intermediate in organic synthesis and as a derivatizing agent for analytical
purposes.

Core Chemical and Physical Properties

Bis(trimethylsilyl) adipate is an organic silicon compound, appearing as a colorless or light
yellow liquid.[1] It is characterized by the presence of two trimethylsilyl groups ester-linked to
an adipic acid backbone. This structure imparts specific solubility and reactivity characteristics,
making it soluble in common organic solvents.[1]

Table 1: Physicochemical Properties of Bis(trimethylsilyl) Adipate
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Property Value Source
IUPAC Name bis(trimethylsilyl) hexanedioate  [2][3]
Adipic acid, bis(trimethylsilyl)
Synonyms ester; Hexanedioic acid, 1,6- [2]
bis(trimethylsilyl) ester
CAS Number 18105-31-2 [1][4]
Molecular Formula C12H2604Si2 [1112114]
Molecular Weight 290.50 g/mol [2][4]
Appearance Colorless or light yellow liquid [1]
Density 0.948 g/cm? [1114]
Boiling Point 134 °C (at 12 mmHg) [11[4115]
Flash Point 75 °C [1114]
Refractive Index 1.4275 [1][4]

Vapor Pressure

0.0362 mmHg at 25°C

[1]

Solubility

Soluble in common organic

solvents; reacts with water.

[1](6]

Synthesis and Reactivity

The primary route for synthesizing bis(trimethylsilyl) adipate involves the reaction of adipic

acid with a silylating agent, typically trimethylchlorosilane.

Bis(trimethylsilyl) adipate is stable under dry conditions at room temperature.[1] However, it

possesses hydrolytic sensitivity and reacts slowly with water or moisture, leading to the

cleavage of the silyl ester bonds to regenerate adipic acid and form hexamethyldisiloxane.[4][6]

It is incompatible with strong oxidizing agents, acids, and alcohols.[6]
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Reactants

Bis(trimethylsilyl) Adipate W

Hydrolysis

J

Products

Adipic Acid Hexamethyldisiloxane

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve Adipic Acid & Triethylamine
in Anhydrous Solvent

'

Add Trimethylchlorosilane
(Dropwise)

l

Stir and Reflux
(Several Hours)

y

Cool to Room Temperature

'

Filter Precipitate
(Triethylamine HCI)

i

Evaporate Solvent
(Rotary Evaporator)

l

Purify by
Vacuum Distillation

End Product:
Bis(trimethylsilyl) adipate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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